5-methyl-1-phenyl-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 5-methyl-1-phenyl-N-[(4-thiophen-2-yloxan-4-yl)methyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C21H23N3O2S/c1-16-18(14-23-24(16)17-6-3-2-4-7-17)20(25)22-15-21(9-11-26-12-10-21)19-8-5-13-27-19/h2-8,13-14H,9-12,15H2,1H3,(H,22,25)
• InChI Key: OOAJFEDQIRICDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NCC3(CCOCC3)C4=CC=CS4
• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol

Description

5-methyl-1-phenyl-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C21H23N3O2S and its molecular weight is 381.49. The purity is usually 95%.
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Scientific Research Applications

Development of Synthetic Methods

Research has focused on developing new synthetic methods for compounds with similar structural features, emphasizing carbon−sulfur bond formation and heterocyclic synthesis. For example, Norris and Leeman (2008) explored palladium-catalyzed carbon−sulfur bond formation, a key step in synthesizing compounds with potential clinical applications (Norris & Leeman, 2008).

Crystal Structure and Molecular Analysis

Detailed structural analysis through techniques such as X-ray crystallography and Hirshfeld surface analysis has been conducted to understand the molecular geometry and intermolecular interactions of related compounds. Prabhuswamy et al. (2016) synthesized and analyzed the crystal structure of a pyrazole derivative, providing insights into its stabilization mechanisms through hydrogen bond interactions (Prabhuswamy et al., 2016).

Cytotoxicity and Biological Activities

Some derivatives have been synthesized and evaluated for their cytotoxic activities against cancer cell lines, suggesting potential therapeutic applications. Hassan et al. (2014) reported on the synthesis and in vitro cytotoxic activity of pyrazole and pyrazolopyrimidine derivatives against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

Nonlinear Optical Properties and Computational Analysis

Kanwal et al. (2022) conducted a study on pyrazole-thiophene-based amide derivatives, focusing on their synthesis, structural features, and nonlinear optical (NLO) properties. The research included density functional theory (DFT) calculations to predict the electronic structure and NLO properties of the synthesized compounds, highlighting their potential in materials science applications (Kanwal et al., 2022).